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Compound of Interest

Compound Name: Diethyl Ether

Cat. No.: B6357516 Get Quote

Welcome to the technical support center for researchers, scientists, and drug development

professionals. This guide provides essential information for the safe handling and disposal of

diethyl ether, with a specific focus on managing peroxide contamination.

Frequently Asked Questions (FAQs)
Q1: Why is diethyl ether considered hazardous, especially after storage?

A1: Diethyl ether is a peroxide-forming solvent.[1] When exposed to atmospheric oxygen,

light, and heat, it undergoes autoxidation to form unstable and potentially explosive organic

peroxides.[2][3] Over time, these peroxides can accumulate and may form shock-sensitive

crystals, which can detonate violently when subjected to friction, shock, or heat.[1][3][4] The

risk is significantly increased when the solvent is concentrated through distillation or

evaporation.[3][5]

Q2: How can I tell if my container of diethyl ether has dangerous levels of peroxides?

A2: The first step is always a careful visual inspection.[6] Look for the following signs without

opening the container:

The presence of crystalline solids inside the container or around the cap.[3][7]

An oily, viscous layer or liquid stratification.[2][8]

Discoloration of the liquid.[8]
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Cloudiness in the solvent.[8]

If you observe any of these signs, DO NOT MOVE OR OPEN THE CONTAINER.[3][7][9]

Secure the area and contact your institution's Environmental Health & Safety (EHS)

department immediately for emergency disposal.[2][7][9]

Q3: What are the recommended storage practices for diethyl ether?

A3: Proper storage is critical to inhibit peroxide formation:

Labeling: Always label containers with the date they were received and the date they were

first opened.[3][4][7]

Containers: Store diethyl ether in its original airtight, opaque container, such as an amber

glass bottle or a metal can.[2][7][10] Keep caps tightly sealed to minimize exposure to air.[5]

Environment: Store containers in a cool, dark, and well-ventilated area away from heat and

light, which catalyze peroxide formation.[2][9]

Inhibitors: Whenever possible, purchase diethyl ether that contains an inhibitor like

Butylated Hydroxytoluene (BHT), which slows the rate of peroxide formation.[1][5] Be aware

that inhibitors are consumed over time and are removed by distillation.[1]

Q4: How often should I test my diethyl ether for peroxides?

A4: Testing frequency depends on the age and condition of the solvent. Diethyl ether is a

severe peroxide hazard and should be tested frequently.

Test before each use, especially before any distillation or evaporation procedure.[3][5][11]

Opened containers of inhibited ether should be tested or disposed of after 1 year.[2]

Uninhibited diethyl ether should be tested or discarded after 3 months.[2]
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Issue: I need to use an old container of diethyl ether, but
I'm unsure if it's safe.
Solution:

Visual Inspection: First, perform a visual inspection as described in Q2. If any signs of high

peroxide concentration are present, contact EHS immediately.[2][6]

Peroxide Testing: If there are no visual signs of danger, you must test the ether for peroxide

concentration. Proceed to the "Experimental Protocols" section below for detailed testing

procedures.

Interpret Results: Use the data in the "Peroxide Concentration Safety Levels" table to

determine the appropriate course of action based on the test results.

Issue: My peroxide test is positive. What are my
options?
Solution:

The appropriate action depends on the concentration of peroxides detected.

Low Concentration (< 25 ppm): The solvent is generally considered safe for use, but caution

is still advised.[3]

Moderate Concentration (25-100 ppm): The solvent is unsafe for distillation or evaporation.

[3] You must either reduce the peroxides using a quenching procedure or dispose of the

solvent as hazardous waste.[12]

High Concentration (> 100 ppm): The solvent is hazardous. Do not attempt to handle or treat

it.[3] Contact your EHS department immediately for disposal.[2][3][8]

Data Presentation
Table 1: Peroxide Concentration Safety Levels
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Peroxide
Concentration
(ppm)

Hazard Level
Recommended
Action

Citations

< 25 ppm Low
Considered safe for

general use.
[3]

25 - 100 ppm Moderate

Unsafe for distillation

or concentration.

Should be treated to

remove peroxides or

disposed of.

[3][13]

> 100 ppm High / Dangerous

Do not handle. Avoid

all ignition sources,

heat, and friction.

Contact EHS

immediately for

disposal.

[2][3]

Experimental Protocols
Protocol 1: Testing for Peroxides with Test Strips
Commercial peroxide test strips are a convenient semi-quantitative method.[6][12]

Work in a well-ventilated chemical fume hood and wear appropriate Personal Protective

Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.[3]

Dip the test strip into the diethyl ether sample for 1 second.[14]

Remove the strip and allow the solvent to evaporate completely.[12]

After the solvent evaporates, add one drop of deionized water to the test pad or, alternatively,

breathe on the reaction zone multiple times.[12][14]

Wait for the time specified by the manufacturer (typically 5-15 seconds).[14]
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Compare the color of the test pad to the color scale provided with the strips to determine the

peroxide concentration in ppm.

Protocol 2: Testing for Peroxides with the Potassium
Iodide (KI) Method
This is a classic qualitative or semi-quantitative chemical test.[5][15]

Work in a chemical fume hood and wear appropriate PPE.[3]

Prepare a fresh 10% (w/v) potassium iodide solution.[12]

In a clean test tube, add 1 mL of the diethyl ether to be tested.

Add 1 mL of the fresh 10% KI solution and a few drops of glacial acetic acid.[6][12]

Shake the mixture. A yellow color indicates the presence of peroxides, while a brown color

indicates a high concentration.[5][12] A blank determination should be performed as

iodide/acetic acid mixtures can slowly turn yellow from air oxidation.[5]

For a more sensitive test, add a drop of starch solution. A dark blue or purple color confirms

the presence of peroxides.[12]

Protocol 3: Quenching Low-to-Moderate Levels of
Peroxides (< 100 ppm)
This procedure should only be performed by trained personnel on ethers with known, moderate

peroxide concentrations.

Work in a chemical fume hood and wear appropriate PPE. Ensure no ignition sources are

present.[3][9]

Prepare a fresh saturated solution of iron(II) sulfate. A common preparation involves

dissolving 5-6 grams of ferrous sulfate in 20 mL of water for each liter of ether to be treated.

[12][16]

Transfer the diethyl ether to a separatory funnel.
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Add the freshly prepared iron(II) sulfate solution to the ether.

Stopper the funnel and shake, venting frequently to release any pressure.

Allow the layers to separate and discard the lower aqueous layer.

Wash the ether with water to remove any remaining iron salts.

Re-test the ether using one of the methods above to confirm that the peroxide concentration

is at a safe level. Repeat the quenching procedure if necessary.[12]
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Decision Workflow: Diethyl Ether Safety

Start: Diethyl Ether Container

Perform Visual Inspection

Perform Peroxide Test

No visible signs of danger

STOP!
Do Not Touch or Open.

Contact EHS Immediately.

Crystals, precipitate,
or oily layer visible?

Check Peroxide Concentration (ppm)

< 25 ppm:
Safe for General Use.
Proceed with Caution.

< 25 ppm

25 - 100 ppm:
Unsafe for Concentration.

Quench Peroxides or Dispose via EHS.

25 - 100 ppm

> 100 ppm:
Hazardous!

Do Not Handle.
Contact EHS for Disposal.

> 100 ppm

Click to download full resolution via product page

Caption: Workflow for the safe handling of diethyl ether based on visual inspection and

peroxide testing.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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